BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Nonylphenol molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Nonylphenol

cat. No.: BOg5974

An In-depth Technical Guide to the Molecular Properties of 2-Nonylphenol

This guide provides a focused overview of the fundamental molecular characteristics of 2-
Nonylphenol, specifically its molecular weight and chemical formula. This information is
essential for researchers, scientists, and professionals engaged in drug development and other
scientific disciplines where precise chemical data is paramount.

Chemical Identity and Molecular Formula

2-Nonylphenol is an organic compound belonging to the wider family of alkylphenols.[1] It
consists of a phenol ring substituted with a nine-carbon alkyl chain (nonyl group) at the second
position. The chemical formula for 2-Nonylphenol has been consistently identified as
C15H240.[2][3][41[5]116]1[7]

It is important to note that the term "nonylphenol” can refer to a mixture of isomers where the
nonyl group is attached at different positions on the phenol ring.[1] The specific isomer, 2-
Nonylphenol, has the CAS Registry Number 136-83-4.[3][6] A branched variant of 2-
nonylphenol is also referenced with the CAS Number 91672-41-2.[2][4]

Molecular Weight

The molecular weight of a compound is a critical parameter in a vast array of chemical
calculations and experimental designs. For 2-Nonylphenol, the molecular weight is
established as 220.35 g/mol .[3][7] A more precise value of 220.3505 g/mol has also been
reported.[4]
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Summary of Molecular Data

For ease of reference and comparison, the core quantitative data for 2-Nonylphenol is
summarized in the table below.

Property Value

Molecular Formula C15H240
Molecular Weight 220.35 g/mol [3][7]
CAS Number 136-83-4[3][6]
CAS Number (Branched) 91672-41-2[2][4]

Note on Experimental Protocols and Visualizations: The determination of molecular weight and
formula is typically achieved through standard analytical techniques such as mass
spectrometry and elemental analysis. As this guide focuses on the established values of these
fundamental properties, detailed experimental protocols and signaling pathway diagrams,
which are not applicable to this specific topic, have been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Nonylphenol molecular weight and formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085974#2-nonylphenol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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